Cas no 2138308-88-8 (1-Propanone, 3-chloro-1-(1,2,3,5-tetrahydro-4H-pyrido[2,3-e]-1,4-diazepin-4-yl)-)

• Product Name: 1-Propanone, 3-chloro-1-(1,2,3,5-tetrahydro-4H-pyrido[2,3-e]-1,4-diazepin-4-yl)-
• CAS No: 2138308-88-8
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 5280546
• Update Time: 2025-07-09

1-Propanone, 3-chloro-1-(1,2,3,5-tetrahydro-4H-pyrido[2,3-e]-1,4-diazepin-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-chloro-1-(1,2,3,5-tetrahydro-4H-pyrido[2,3-e]-1,4-diazepin-4-yl)-

• Inchi： 1S/C11H14ClN3O/c12-4-3-10(16)15-7-6-14-11-9(8-15)2-1-5-13-11/h1-2,5H,3-4,6-8H2,(H,13,14)
• InChI Key： DCPXPKXMSGWBPR-UHFFFAOYSA-N
• SMILES： C(N1CC2=CC=CN=C2NCC1)(=O)CCCl

Additional information on 1-Propanone, 3-chloro-1-(1,2,3,5-tetrahydro-4H-pyrido[2,3-e]-1,4-diazepin-4-yl)-

Research Brief on 1-Propanone, 3-chloro-1-(1,2,3,5-tetrahydro-4H-pyrido[2,3-e]-1,4-diazepin-4-yl)- (CAS: 2138308-88-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel heterocyclic compounds, particularly those with potential therapeutic applications. Among these, 1-Propanone, 3-chloro-1-(1,2,3,5-tetrahydro-4H-pyrido[2,3-e]-1,4-diazepin-4-yl)- (CAS: 2138308-88-8) has emerged as a compound of interest due to its unique structural features and pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, with the chemical formula C12H14ClN3O, belongs to the class of diazepine derivatives, which are known for their diverse biological activities. Recent studies have explored its synthesis through multi-step organic reactions, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity. The presence of the chloro and tetrahydro-4H-pyrido[2,3-e]-1,4-diazepin-4-yl moieties in its structure has been linked to its ability to interact with various biological targets, including neurotransmitter receptors and enzymes involved in signal transduction pathways.

In vitro and in vivo studies have demonstrated that 1-Propanone, 3-chloro-1-(1,2,3,5-tetrahydro-4H-pyrido[2,3-e]-1,4-diazepin-4-yl)- exhibits promising activity as a modulator of central nervous system (CNS) receptors. Preliminary data suggest its potential as an anxiolytic or antipsychotic agent, although further mechanistic studies are required to elucidate its exact mode of action. Additionally, its pharmacokinetic properties, such as metabolic stability and blood-brain barrier permeability, are currently under investigation to assess its suitability as a drug candidate.

Recent patent filings and academic publications have also highlighted the compound's potential in treating neurological disorders, including anxiety, depression, and schizophrenia. Its structural similarity to known pharmacophores has spurred interest in its use as a scaffold for the development of new therapeutic agents. However, challenges such as off-target effects and toxicity profiles need to be addressed through rigorous preclinical testing.

In conclusion, 1-Propanone, 3-chloro-1-(1,2,3,5-tetrahydro-4H-pyrido[2,3-e]-1,4-diazepin-4-yl)- (CAS: 2138308-88-8) represents a promising candidate for further research in the field of medicinal chemistry. Its unique structural attributes and biological activity warrant continued exploration, particularly in the context of CNS disorders. Future studies should focus on optimizing its pharmacological properties and evaluating its safety and efficacy in clinical settings.